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Compound of Interest

Compound Name: 1-Chloroanthraquinone

Cat. No.: B052148

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling and disposal
of 1-Chloroanthraquinone. Our aim is to be your preferred source for laboratory safety and
chemical handling information, building deep trust by providing value beyond the product itself.

Hazard Assessment and Personal Protective
Equipment (PPE)

1-Chloroanthraquinone is a yellow crystalline solid that can cause skin, eye, and respiratory
tract irritation.[1] While specific Occupational Exposure Limits (OELs) from bodies like OSHA or
ACGIH have not been established for 1-Chloroanthraquinone, it is crucial to handle it with
care to minimize exposure.

Summary of Hazards:
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Hazard Type Description

Causes skin and eye irritation.[1] May cause
Acute Health Effects respiratory tract irritation upon inhalation.[1]

Ingestion can lead to gastrointestinal irritation.

] The toxicological properties have not been fully
Chronic Health Effects ) )
investigated.

Environmental Hazards Harmful to aquatic life with long-lasting effects.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

) Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection
Inspect gloves for any damage before use.

Eye Protection Chemical safety goggles or a face shield.

For operations that may generate dust, a
Respiratory Protection NIOSH-approved N95 (or better) particulate
respirator is recommended.

A lab coat or other protective clothing to prevent

Skin and Body Protection ]
skin contact.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is vital to ensure safety when working with 1-
Chloroanthraquinone.

Preparation and Engineering Controls

o Work Area Preparation:

o Ensure a well-ventilated work area. A certified chemical fume hood is the preferred
workspace for handling this compound.
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o Verify that a safety shower and an eyewash station are readily accessible and in good
working order.

o Clear the workspace of any unnecessary items to prevent congestion and potential spills.

o Gathering Materials:

o Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) and solvents
before handling the chemical.

o Ensure that a designated and clearly labeled waste container is available for 1-
Chloroanthraquinone waste.

Weighing 1-Chloroanthraquinone Powder

o Don PPE: Put on all required personal protective equipment as outlined in the table above.

e Use a Fume Hood: Conduct all weighing operations inside a chemical fume hood to
minimize inhalation exposure.

e Minimize Dust: Handle the powder gently to avoid generating airborne dust. Use a spatula to
carefully transfer the desired amount to a weigh boat.

o Clean Up: After weighing, carefully clean the balance and surrounding area with a damp
cloth to remove any residual powder. Dispose of the cloth in the designated chemical waste
container.

Preparing Solutions

o Solvent Selection: 1-Chloroanthraquinone is soluble in several organic solvents.[2][3] Refer
to the solubility data table below to select an appropriate solvent for your application.

» Dissolution in a Fume Hood:
o In a chemical fume hood, add the weighed 1-Chloroanthraquinone to a suitable flask.

o Slowly add the chosen solvent to the flask.
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o If necessary, use a magnetic stirrer to aid dissolution. Gentle heating may improve
solubility in some solvents, but ensure this is done in a well-controlled manner to avoid
splashing and solvent evaporation.

Labeling: Clearly label the flask with the chemical name, concentration, solvent, and date of
preparation.

Transferring Solutions

Use Appropriate Tools: Use pipettes or graduated cylinders to accurately transfer solutions.

Avoid Spills: Pour solutions carefully to avoid splashing. When transferring larger volumes,
use a funnel.

Secondary Containment: When transporting the solution, place the container in a secondary
container (such as a beaker or a bottle carrier) to contain any potential spills.

Disposal Plan

Proper disposal of 1-Chloroanthraquinone and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with 1-Chloroanthraquinone, including
used weigh boats, gloves, and paper towels, in a clearly labeled, sealed container for
hazardous waste.

o Liquid Waste: Collect all solutions containing 1-Chloroanthraquinone in a separate,
labeled hazardous waste container. Do not mix with incompatible waste streams.

Container Disposal:

o Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should
be collected as hazardous waste.

o After rinsing, the container should be disposed of in accordance with institutional and local
regulations for chemical containers.
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o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety (EHS) office.

Quantitative Data

The following tables provide a summary of the key quantitative data for 1-
Chloroanthraquinone.

Physical and Chemical Properties:

Property Value

Molecular Formula C14H7CIO2

Molecular Weight 242.66 g/mol
Appearance Yellow crystalline solid
Melting Point 159-160 °C

Boiling Point 441 °C (estimated)[2]
Density 1.454 g/lcm3[2]

Toxicity Data:

Test Result Species

LD50 (Oral) >2000 mg/kg Rat

Solubility Data:

The solubility of 1-Chloroanthraquinone increases with temperature. The following data was
determined experimentally by the gravimetric method.[4]
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Mole Fraction Solubility

Solvent Temperature (°C)
(x103)

Toluene 20 1.85
30 2.68

40 3.89

50 5.61

Ethyl Acetate 20 0.98
30 1.35

40 1.83

50 2.48

1,4-Dioxane 20 0.87
30 1.21

40 1.67

50 2.29

Acetone 20 0.65
30 0.89

40 1.21

50 1.63

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-
Chloroanthraquinone from preparation to disposal.
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Safe Handling Workflow for 1-Chloroanthraquinone
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Follow Spill Cleanup Protocol:

1. Evacuate & Alert
2. Don PPE

3. Contain & Clean

4. Dispose of Waste

Follow First Aid Measures:
- Skin: Wash with soap & water
- Eyes: Flush with water for 15 min
- Inhalation: Move to fresh air
- Seek medical attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Chloroanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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